Cas no 102877-14-5 (1,9-Phenazinediamine(9CI))

1,9-Phenazinediamine(9CI) structure
1,9-Phenazinediamine(9CI) structure
Product Name:1,9-Phenazinediamine(9CI)
CAS No:102877-14-5
MF:C12H10N4
MW:210.23460149765
CID:164340
PubChem ID:149184
Update Time:2025-04-19

1,9-Phenazinediamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,9-Phenazinediamine(9CI)
    • 1,9-Phenazinediamine
    • phenazine-1,9-diamine
    • 1,9-Diaminophenazine
    • Phenazin-1,9-diyldiamin
    • phenazine-1,9-diyldiamine
    • CCRIS 3025
    • DTXSID90145555
    • 77DJ826RS9
    • 102877-14-5
    • Inchi: 1S/C12H10N4/c13-7-3-1-5-9-11(7)16-12-8(14)4-2-6-10(12)15-9/h1-6H,13-14H2
    • InChI Key: QWENODQIHKWVQV-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2N=C2C=CC=C(C=12)N)N

Computed Properties

  • Exact Mass: 210.09100
  • Monoisotopic Mass: 210.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.414
  • Boiling Point: 508.6°Cat760mmHg
  • Flash Point: 294°C
  • Refractive Index: 1.853
  • PSA: 77.82000
  • LogP: 3.10980
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